N-(3-acetamidophenyl)cyclopropanecarboxamide

• IUPAC Name: N-(3-acetamidophenyl)cyclopropanecarboxamide
• InChI: InChI=1S/C12H14N2O2/c1-8(15)13-10-3-2-4-11(7-10)14-12(16)9-5-6-9/h2-4,7,9H,5-6H2,1H3,(H,13,15)(H,14,16)
• InChI Key: VGCLHBLRUHLXQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)C2CC2
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

N-(3-acetamidophenyl)cyclopropanecarboxamide, commonly known as APCC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. APCC belongs to the class of cyclopropane carboxamide compounds, which are known for their diverse biological activities.

Scientific Research Applications

APCC has been extensively studied for its potential applications in various fields, including medicine and agriculture. In the medical field, APCC has been shown to exhibit anti-inflammatory, analgesic, and anti-cancer activities. It has also been investigated for its potential use as a drug delivery system, due to its ability to penetrate cell membranes. In the agricultural field, APCC has been shown to have antifungal and insecticidal properties, making it a potential candidate for use as a pesticide.

Mechanism of Action

The exact mechanism of action of APCC is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways in the body. In particular, APCC has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and pain. APCC has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
APCC has been shown to have a variety of biochemical and physiological effects, depending on the concentration and duration of exposure. In general, APCC has been shown to reduce inflammation and pain, inhibit the growth of cancer cells, and exhibit insecticidal and antifungal properties. However, APCC can also have toxic effects at high concentrations, and its long-term effects on human health are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using APCC in lab experiments is its ability to penetrate cell membranes, making it a potential candidate for use in drug delivery systems. APCC is also relatively easy to synthesize, and its purity can be easily determined using analytical techniques. However, APCC can be toxic at high concentrations, and its long-term effects on human health are not fully understood. Additionally, the exact mechanism of action of APCC is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research on APCC. One area of interest is its potential use as a drug delivery system, particularly for cancer treatment. Another area of interest is its potential use as a pesticide, due to its insecticidal and antifungal properties. Additionally, further research is needed to fully understand the mechanism of action of APCC, as well as its long-term effects on human health.

Synthesis Methods

The synthesis of APCC involves the reaction of 3-acetamidophenylboronic acid with cyclopropanecarboxylic acid chloride in the presence of a base, such as triethylamine. The reaction takes place under an inert atmosphere, and the resulting product is purified using column chromatography. The yield of APCC is typically around 60-70%, and the purity can be determined using various analytical techniques, such as NMR spectroscopy and mass spectrometry.